Cas no 27604-23-5 (5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one)

• Product Name: 5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CAS No: 27604-23-5
• MF: C₇H₈ClN₅O
• MW: 213.624319076538
• CID: 2115000
• Update Time: 2023-11-19

5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
• CID 129415786
• 2H-Imidazo[4,5-b]pyrazin-2-one, 5-chloro-6-(ethylamino)-1,3-dihydro-

• Inchi： 1S/C7H8ClN5O/c1-2-9-4-3(8)10-5-6(11-4)13-7(14)12-5/h2H2,1H3,(H3,9,10,11,12,13,14)
• InChI Key： KEFMUOXGZJNLLY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)NC(N2)=O)NCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 286.9±50.0 °C(Predicted)
• pka: 2.90±0.20(Predicted)